Cas no 713079-19-7 (3-(3,5-Dimethylphenyl)benzonitrile)

3-(3,5-Dimethylphenyl)benzonitrile structure
713079-19-7 structure
Product Name:3-(3,5-Dimethylphenyl)benzonitrile
CAS No:713079-19-7
MF:C15H13N
MW:207.270423650742
MDL:MFCD19316255
CID:2799908
Update Time:2025-09-27

3-(3,5-Dimethylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylphenyl)benzonitrile
    • 3',5'-Dimethyl-1,1'-biphenyl-3-carbonitrile
    • 3-(3,5-Dimethylphenyl)benzonitrile
    • MDL: MFCD19316255
    • Inchi: 1S/C15H13N/c1-11-6-12(2)8-15(7-11)14-5-3-4-13(9-14)10-16/h3-9H,1-2H3
    • InChI Key: QBYQOHMDGQMIQB-UHFFFAOYSA-N
    • SMILES: N#CC1=CC=CC(=C1)C1C=C(C)C=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • XLogP3: 4
  • Topological Polar Surface Area: 23.8

3-(3,5-Dimethylphenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB310708-1 g
3-(3,5-Dimethylphenyl)benzonitrile; 95%
713079-19-7
1g
€246.00 2023-04-26
abcr
AB310708-5 g
3-(3,5-Dimethylphenyl)benzonitrile; 95%
713079-19-7
5g
€654.00 2023-04-26
TRC
D480048-100mg
3-(3,5-Dimethylphenyl)benzonitrile
713079-19-7
100mg
$64.00 2023-05-18
TRC
D480048-250mg
3-(3,5-Dimethylphenyl)benzonitrile
713079-19-7
250mg
$98.00 2023-05-18
TRC
D480048-500mg
3-(3,5-Dimethylphenyl)benzonitrile
713079-19-7
500mg
$150.00 2023-05-18
TRC
D480048-1g
3-(3,5-Dimethylphenyl)benzonitrile
713079-19-7
1g
$207.00 2023-05-18
abcr
AB310708-1g
3-(3,5-Dimethylphenyl)benzonitrile, 95%; .
713079-19-7 95%
1g
€246.00 2025-04-16
abcr
AB310708-5g
3-(3,5-Dimethylphenyl)benzonitrile, 95%; .
713079-19-7 95%
5g
€654.00 2025-04-16
A2B Chem LLC
AC74298-1g
3-(3,5-Dimethylphenyl)benzonitrile
713079-19-7 95%
1g
$142.00 2024-04-19
A2B Chem LLC
AC74298-5g
3-(3,5-Dimethylphenyl)benzonitrile
713079-19-7 95%
5g
$402.00 2024-04-19

3-(3,5-Dimethylphenyl)benzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Pivalic acid ,  Potassium carbonate Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: Dimethylacetamide ;  3 h, rt → 120 °C
Reference
The site-selectivity and mechanism of Pd-catalyzed C(sp2)-H arylation of simple arenes with aryl bromides.
Kim, Daeun; Choi, Geunho; Kim, Weonjeong; Kim, Dongwook; Kang, Youn K.; et al, Chemical Science, 2021, 12(1), 363-373

3-(3,5-Dimethylphenyl)benzonitrile Raw materials

3-(3,5-Dimethylphenyl)benzonitrile Preparation Products

3-(3,5-Dimethylphenyl)benzonitrile Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.